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Compound of Interest

Compound Name: AA-497

Cat. No.: B1664272 Get Quote

Introduction to AF497 and its Target: The Leptin
Receptor
AF497 is a research-grade polyclonal antibody specifically designed to detect the mouse leptin

receptor (LepR), also known as OB-R or CD295.[1][2] It is not a therapeutic agent but a critical

tool for researchers to investigate the role of leptin signaling in various physiological and

pathological states, including metabolic diseases. The leptin receptor is a key player in the

regulation of energy homeostasis, appetite, and body weight.[3][4] Dysregulation of the leptin

signaling pathway is strongly associated with obesity, type 2 diabetes, and non-alcoholic fatty

liver disease (NAFLD).[3][4]

The leptin receptor gene is responsible for the "diabetes" (db) and "fatty" (fa) mutations in mice

and rats, respectively. Rodents with these mutations exhibit a phenotype of severe obesity and

are widely used as models for metabolic disease research.[5] AF497 allows researchers to

visualize and quantify the expression and localization of the leptin receptor in tissues from

these and other metabolic disease models, providing insights into the mechanisms of leptin

resistance and the pathophysiology of metabolic disorders.

Quantitative Data Summary
The following table summarizes the key specifications and recommended applications for the

AF497 antibody, providing a quick reference for experimental design.
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Parameter Specification

Product Name Anti-Mouse Leptin R Antibody, AF497

Target Mouse Leptin Receptor (LepR/OB-R)

Host Species Goat

Clonality Polyclonal

Immunogen
Mouse myeloma cell line NS0-derived

recombinant mouse Leptin R (Ala20-Gly839)

Purification Antigen Affinity-purified

Specificity

Detects mouse Leptin R. Shows approximately

30% cross-reactivity with recombinant human

Leptin R in direct ELISAs.[1][2]

Validated Applications

Western Blot, Flow Cytometry,

Immunohistochemistry, Immunocytochemistry,

Mass Spectrometry, Immunoprecipitation.[1][2]

Recommended Dilutions

Western Blot: 0.1 µg/mL; Flow Cytometry: 2.5

µg/10^6 cells; Immunohistochemistry: 5-15

µg/mL.[1]

Formulation
Lyophilized from a 0.2 µm filtered solution in

PBS with Trehalose.

Reconstitution Reconstitute at 0.2 mg/mL in sterile PBS.[1]

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the leptin receptor signaling pathway and a general

experimental workflow for utilizing AF497 in metabolic disease model research.
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Leptin Receptor Signaling Pathway
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Caption: Leptin Receptor Signaling Pathway.
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Experimental Workflow using AF497
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. rndsystems.com [rndsystems.com]

2. biocompare.com [biocompare.com]

3. The Potential of Leptin for Treating Diabetes and Its Mechanism of Action - PMC
[pmc.ncbi.nlm.nih.gov]

4. mdpi.com [mdpi.com]

5. advinus.com [advinus.com]

To cite this document: BenchChem. [Application Notes and Protocols: AF497 in the Study of
Metabolic Disease Models]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1664272#application-of-af497-in-metabolic-disease-
models]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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